1-(3-chlorophenyl)-N-(2-methoxyphenyl)methanesulfonamide

• IUPAC Name: 1-(3-chlorophenyl)-N-(2-methoxyphenyl)methanesulfonamide
• InChI: InChI=1S/C14H14ClNO3S/c1-19-14-8-3-2-7-13(14)16-20(17,18)10-11-5-4-6-12(15)9-11/h2-9,16H,10H2,1H3
• InChI Key: MJUPADJDROTTLE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NS(=O)(=O)CC2=CC(=CC=C2)Cl
• Molecular Formula: C14H14ClNO3S
• Molecular Weight: 311.8 g/mol

Description

1-(3-chlorophenyl)-N-(2-methoxyphenyl)methanesulfonamide is an organic compound that features a methanesulfonamide group attached to a 3-chlorophenyl and a 2-methoxyphenyl group

Scientific Research Applications

1-(3-chlorophenyl)-N-(2-methoxyphenyl)methanesulfonamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of specialty chemicals and materials.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-chlorophenyl)-N-(2-methoxyphenyl)methanesulfonamide typically involves the reaction of 3-chloroaniline with 2-methoxybenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at low temperatures to ensure high yield and purity of the product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

1-(3-chlorophenyl)-N-(2-methoxyphenyl)methanesulfonamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the sulfonamide group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products

Oxidation: Formation of sulfone derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted sulfonamide derivatives.

Mechanism of Action

The mechanism of action of 1-(3-chlorophenyl)-N-(2-methoxyphenyl)methanesulfonamide involves its interaction with specific molecular targets such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. These interactions can lead to various biological effects, including inhibition of cell proliferation or modulation of immune responses.

Comparison with Similar Compounds

Similar Compounds

• 1-(3-chlorophenyl)-N-(2-hydroxyphenyl)methanesulfonamide
• 1-(3-chlorophenyl)-N-(2-aminophenyl)methanesulfonamide
• 1-(3-chlorophenyl)-N-(2-nitrophenyl)methanesulfonamide

Uniqueness

1-(3-chlorophenyl)-N-(2-methoxyphenyl)methanesulfonamide is unique due to the presence of the methoxy group, which can influence its chemical reactivity and biological activity. The methoxy group can enhance the compound’s solubility and stability, making it a valuable candidate for various applications.